2-[5,5-Dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]acetic acid

• IUPAC Name: 2-[5,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]acetic acid
• InChI: InChI=1S/C14H25NO4/c1-13(2,3)19-12(18)15-9-14(4,5)7-6-10(15)8-11(16)17/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key: UTDKQQMONBSVCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(N(C1)C(=O)OC(C)(C)C)CC(=O)O)C
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol

Description

2-[5,5-Dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]acetic acid, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s by researchers at the Auckland Cancer Society Research Centre in New Zealand. Since then, numerous studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential applications in cancer therapy.

Scientific Research Applications

Peptide Synthesis

One notable application is in peptide synthesis. Stevenson and Young (1969) have explored the use of N-(piperidino-oxycarbonyl)amino-acids and their esters, which share structural similarities with the compound , for peptide synthesis. These compounds are useful for coupling with amino-esters to produce dipeptides upon removal of the piperidino-oxycarbonyl group. This method offers a high-yield synthesis approach for peptides, highlighting its importance in biochemical research and drug development (Stevenson & Young, 1969).

Electrocatalytic Oxidation

Liu and Romero (1998) have investigated the electrocatalytic oxidation of β-dicarbonyl compounds, demonstrating the fragmentation and loss of carbon groups. While not directly involving the exact compound of interest, this research highlights the broader potential of using similar chemical structures for catalytic processes in organic chemistry, including transformations and synthetic applications (Liu & Romero, 1998).

Electrochemical Studies

Research on novel Mannich bases bearing the pyrazolone moiety, involving compounds with structural functionalities similar to the one of interest, underscores their significance in electrochemical studies. These studies are crucial for understanding the electrochemical behavior of such compounds, which can have implications in the development of new materials and sensors (Naik et al., 2013).

Biological Activity

The synthesis and study of aspartate transcarbamoylase inhibitors, including N-substituted diethyl aspartates and N-substituted-3-oxo-1,4-piperazine-2-acetic acid esters, indicate the biomedical relevance of such compounds. These studies contribute to the development of new pharmaceuticals and enhance our understanding of enzyme inhibition mechanisms, showcasing the potential of the compound for medical research (Dutta & Foye, 1990).